(3R*,3aR*,7aR*)-1-(morpholin-4-ylsulfonyl)-3-phenyloctahydro-4,7-ethanopyrrolo[3,2-b]pyridine

• IUPAC Name: 4-[[(2R,3R,6R)-3-phenyl-1,5-diazatricyclo[5.2.2.02,6]undecan-5-yl]sulfonyl]morpholine
• InChI: InChI=1S/C19H27N3O3S/c23-26(24,21-10-12-25-13-11-21)22-14-17(15-4-2-1-3-5-15)19-18(22)16-6-8-20(19)9-7-16/h1-5,16-19H,6-14H2/t17-,18+,19+/m0/s1
• InChI Key: OHAWJGLNGKZBNR-IPMKNSEASA-N
• Canonical SMILES: C1CN2CCC1C3C2C(CN3S(=O)(=O)N4CCOCC4)C5=CC=CC=C5
• Isomeric SMILES: C1CN2CCC1[C@@H]3[C@H]2[C@@H](CN3S(=O)(=O)N4CCOCC4)C5=CC=CC=C5
• Molecular Formula: C19H27N3O3S
• Molecular Weight: 377.5 g/mol

Description

The compound appears to contain a morpholine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The morpholine ring can contribute to the solubility and bioavailability of the compound.

Molecular Structure Analysis

The compound contains a morpholine ring and a pyrrolo[3,2-b]pyridine ring system. These ring systems can participate in a variety of chemical reactions and can form the basis for complex molecular structures.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the morpholine ring and the pyrrolo[3,2-b]pyridine ring system. These functional groups can undergo a variety of chemical reactions, including nucleophilic substitutions and electrophilic additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the morpholine ring could contribute to the compound’s solubility in water and other polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system in which it is active. Without specific information on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future research directions for this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.